Cas no 3245-53-2 (1-(3-Bromopropoxy)-3,5-dimethylbenzene)

• Product Name: 1-(3-Bromopropoxy)-3,5-dimethylbenzene
• CAS No: 3245-53-2
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 319146
• Update Time: 2025-08-04

1-(3-Bromopropoxy)-3,5-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(3-bromopropoxy)-3,5-dimethyl-
• 1-(3-BROMOPROPOXY)-3,5-DIMETHYLBENZENE
• 1-(3-Brom-propoxy)-3,5-dimethyl-benzol
• 3-bromo-1-(3,5-dimethylphenoxy)propane
• AC1NLR0J
• AC1Q2JC5
• AG-F-08499
• CTK4G8731
• 1-(3-Bromopropoxy)-3,5-dimethylbenzene

• Inchi： 1S/C11H15BrO/c1-9-6-10(2)8-11(7-9)13-5-3-4-12/h6-8H,3-5H2,1-2H3
• InChI Key： FGTRKEKWAVDNIK-UHFFFAOYSA-N
• SMILES： BrCCCOC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 242.03065
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(3-Bromopropoxy)-3,5-dimethylbenzene

1-(3-Bromopropoxy)-3,5-dimethylbenzene: A Comprehensive Overview

The compound with CAS No 3245-53-2, commonly referred to as 1-(3-Bromopropoxy)-3,5-dimethylbenzene, is an organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a brominated propoxy group with a dimethyl-substituted benzene ring. The bromopropoxy group introduces a degree of reactivity and functionality that makes this compound particularly interesting for both academic and industrial applications.

Recent studies have highlighted the potential of 1-(3-Bromopropoxy)-3,5-dimethylbenzene in the development of advanced materials. Researchers have explored its use as a precursor in the synthesis of polymers and high-performance composites. The dimethyl substitution on the benzene ring enhances the compound's stability and thermal resistance, making it suitable for applications in high-temperature environments. Additionally, the presence of the bromine atom in the propoxy group facilitates various chemical transformations, enabling the creation of tailored materials with specific properties.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The bromopropoxy group has been shown to enhance the solubility and bioavailability of certain pharmaceutical compounds when incorporated into their structures. By leveraging the unique properties of 1-(3-Bromopropoxy)-3,5-dimethylbenzene, scientists are developing novel drug carriers that can improve therapeutic outcomes while minimizing side effects.

Another significant development involves the use of this compound in electronic materials. The dimethyl substitution on the benzene ring contributes to its aromatic stability, which is crucial for maintaining the integrity of electronic devices under stress. Recent experiments have demonstrated that materials synthesized from 1-(3-Bromopropoxy)-3,5-dimethylbenzene exhibit enhanced electrical conductivity and mechanical durability, making them ideal candidates for next-generation electronics.

The synthesis of 1-(3-Bromopropoxy)-3,5-dimethylbenzene has also been optimized in recent years. Traditional methods often involved multi-step reactions with low yields, but advancements in catalytic chemistry have enabled more efficient production processes. These improvements not only reduce production costs but also minimize environmental impact, aligning with global sustainability goals.

In conclusion, 1-(3-Bromopropoxy)-3,5-dimethylbenzene (CAS No 3245-53-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new potential uses for this compound, it is poised to play an even greater role in shaping future innovations.